Cas no 16185-96-9 (1-[2-(trifluoromethyl)phenyl]propan-1-one)

1-[2-(trifluoromethyl)phenyl]propan-1-one Properties

Names and Identifiers

• 3,3,3-Trifluoro-2-methyl-1-phenylpropan-1-one
• 2'-(Trifluoromethyl)propiophenone
• 1-[2-(trifluoromethyl)phenyl]propan-1-one
• 2′-(Trifluoromethyl)propiophenone
• O-(TRIFLUOROMETHYL)PROPIOPHENONE
• Propiophenone,2'-(trifluoromethyl)- (8CI)
• 2 inverted exclamation mark -(Trifluoromethyl)propiophenone
• 2/'-(Trifluoromethyl)propiophenone
• BCP11011
• 2-Benzyl-3,3,3-trifluoro-propionaldehyde
• FT-0608976
• CS-W015519
• SY022850
• SCHEMBL1950901
• J-009867
• DTXSID40167262
• PS-8187
• CK1153
• o-Trifluoromethylpropiophenone
• 1-[2-(Trifluoromethyl)phenyl]-1-propanone
• 2-TRIFLUOROMETHYLPROPIOPHENONE
• 1-(2-(trifluoromethyl)phenyl)propan-1-one
• 16185-96-9
• 1-Propanone, 1-[2-(trifluoromethyl)phenyl]-
• 2'-(Trifluoromethyl)propiophenone, 97%
• 2-(trifluoromethyl)phenylpropanone
• MFCD00013557
• AKOS009158090
• 2'-trifluoromethyl-propiophenone
• 1-(2-(Trifluoromethyl)phenyl)-1-propanone
• DB-010874
• DTXCID2089753
• 2\\'-(Trifluoromethyl)propiophenone
• +Expand

• MDL： MFCD00013557
• InChIKey： PUSBIOFSWWHNDD-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H9F3O/c1-2-9(14)7-5-3-4-6-8(7)10(11,12)13/h3-6H,2H2,1H3
• SMILES： CCC(=O)C1=CC=CC=C1C(F)(F)F
• BRN： 2263292

Computed Properties

• Exact Mass: 202.06100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 3
• Monoisotopic Mass: 202.06055
• Heavy Atom Count: 14
• Complexity: 210
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 17.1

Experimental Properties

• LogP: 3.29810
• PSA: 17.07000
• Refractive Index: n20/D 1.461(lit.)
• Boiling Point: 219-220 °C(lit.)
• Flash Point: 101℃(213℉)(lit.)
• Density: 1.214 g/mL at 25 °C(lit.)

1-[2-(trifluoromethyl)phenyl]propan-1-one Security Information

• WGK Germany：3
• Safety Term：S26;S36
• Safety Instruction： S26-S36
• Risk Phrases：R36/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： Irritant
• Risk Phrases： R36/38: irritating to eyes and skin.
• HazardClass：IRRITANT

1-[2-(trifluoromethyl)phenyl]propan-1-one Customs Data

• HS CODE：2914700090
• Customs Data：

  China Customs Code:

  2914700090

  Overview:

  2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone